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Compound of Interest

Compound Name: Trisodium orthoborate

Cat. No.: B083475

An in-depth guide to the crystal structure of anhydrous trisodium orthoborate, NasBOs,
designed for researchers, scientists, and professionals in drug development. This document
provides a comprehensive overview of its crystallographic properties, synthesis, and
characterization.

Core Properties of Anhydrous Trisodium
Orthoborate

Anhydrous trisodium orthoborate (NasBOs) is a sodium salt of orthoboric acid.[1] The
compound consists of three sodium cations (Na*) and an orthoborate trianion ([BOs]37).[2] The
systematic IUPAC name for this compound is trisodium orthoborate, and its molecular
formula is NasBOs.[2] The molar mass of the anhydrous form is 127.78 g/mol .[1] The
orthoborate anion ([BOs]3~) exhibits a trigonal planar geometry, which arises from the sp2
hybridization of the central boron atom. This configuration results in three equivalent boron-
oxygen bonds arranged in a single plane.[2]

Crystallographic Data

The crystal structure of anhydrous trisodium orthoborate has been determined to be
monoclinic. The crystallographic data is summarized in the table below.
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Property Value
Crystal System Monoclinic
Space Group P2i/c

, a=7567A b=5730A,c=9689A B=
Lattice Parameters

56.436°
Unit Cell Volume 350.00579 A3
Density 2.42489 g/cm3

Data sourced from the Materials Project.[3][4]

Experimental Protocols
Synthesis of Anhydrous Trisodium Orthoborate

A common method for the synthesis of anhydrous trisodium orthoborate involves a solid-
state reaction. The process is as follows:

o Reactant Preparation: A mixture of sodium carbonate (Na2CQOs) and either sodium
metaborate (NaBOz) or boric oxide (B203) is prepared.

e Heating: The mixture is heated to a temperature range of 600 to 850 °C.

e Reaction: During heating, the reactants form trisodium orthoborate, releasing carbon
dioxide as a byproduct. The chemical equation for the reaction with sodium metaborate is:
NaBO:2 + Na2COsz — NasBOs + COz[1]

 Purification: Obtaining the compound in a pure form from the melt can be challenging.[1]

Crystallographic Analysis

The crystal structure of the synthesized anhydrous trisodium orthoborate is typically
determined using single-crystal X-ray diffraction.

o Crystal Selection: A suitable single crystal of NasBOs is mounted on a goniometer head.
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» Data Collection: The crystal is irradiated with a monochromatic X-ray beam, and the
diffraction pattern is collected as the crystal is rotated.

» Structure Solution and Refinement: The collected diffraction data is used to solve and refine
the crystal structure, yielding the lattice parameters, space group, and atomic coordinates.

Visualized Experimental Workflow

The following diagram illustrates the workflow for the synthesis and characterization of
anhydrous trisodium orthoborate.

Synthesis and Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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